Cas no 2680683-82-1 (benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate)

• Product Name: benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate
• CAS No: 2680683-82-1
• MF: C₁₆H₁₁N₃O₃
• MW: 293.276843309402
• CID: 5632162
• PubChem ID: 165928815
• Update Time: 2025-07-02

benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680683-82-1
• benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate
• EN300-28288875

• Inchi： 1S/C16H11N3O3/c17-9-12-6-7-13-14(8-12)22-15(18-13)19-16(20)21-10-11-4-2-1-3-5-11/h1-8H,10H2,(H,18,19,20)
• InChI Key： LCEHWWRQPUNVGF-UHFFFAOYSA-N
• SMILES： O1C(NC(=O)OCC2C=CC=CC=2)=NC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 293.08004122g/mol
• Monoisotopic Mass: 293.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.2Ų

Additional information on benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate

Professional Introduction to Benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate (CAS No. 2680683-82-1)

Benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate, a compound with the chemical formula C₁₄H₁₀N₂O₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its benzyl group and the presence of a 6-cyano-1,3-benzoxazol-2-yl moiety, which contributes to its unique reactivity and potential applications in drug development. The CAS number 2680683-82-1 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The benzoxazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. The introduction of a cyano group at the 6-position of the benzoxazole ring enhances its electronic properties, making it a versatile intermediate in synthetic chemistry. This modification can influence the compound's solubility, metabolic stability, and interaction with biological targets. The N-(6-cyano-1,3-benzoxazol-2-yl)carbamate structure suggests potential applications in the synthesis of carbamate-based drugs, which are widely recognized for their pharmacological activity.

In recent years, there has been growing interest in benzoxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The cyano-substituted benzoxazole moiety has been particularly studied for its ability to modulate enzyme activity and receptor binding. For instance, research has shown that derivatives of this nature can interact with kinases and other enzymes involved in cancer pathways, making them promising candidates for further development.

The benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate molecule has been explored in several synthetic pathways that highlight its utility as a building block. One notable approach involves its use as an intermediate in the preparation of more complex heterocyclic compounds. The benzyl group can be readily removed or modified through various chemical transformations, allowing for the introduction of additional functional groups or side chains. This flexibility makes it a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules like Benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate. Molecular modeling studies have been conducted to understand how structural modifications affect biological activity. These studies often involve virtual screening of large compound libraries to identify potential hits that can be further refined through experimental validation. The integration of machine learning algorithms has accelerated this process by predicting binding affinities and metabolic stability with high accuracy.

The pharmaceutical industry has shown particular interest in carbamate derivatives due to their favorable pharmacokinetic properties. Carbamates are known for their ability to form stable amide bonds, which are crucial for drug delivery systems. The N-(6-cyano-1,3-benzoxazol-2-yl)carbamate structure provides a unique combination of these properties, making it an attractive candidate for drug development. Researchers have explored its potential as an anticonvulsant agent and as a modulator of neurotransmitter receptors.

In conclusion, Benzyl N-(6-cyano-1,3-benzoxazol-2-yl)carbamate (CAS No. 2680683-82-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, new applications for this molecule are likely to emerge, contributing to the discovery of novel therapeutic agents.